Cas no 872883-70-0 (L-Proline, L-prolyl-L-prolyl-L-cysteinyl-L-cysteinyl-L-prolyl-)

• Product name: L-Proline, L-prolyl-L-prolyl-L-cysteinyl-L-cysteinyl-L-prolyl-
• CAS No: 872883-70-0
• MF: C₂₆H₄₀N₆O₇S₂
• MW: 612.761803627014
• CID: 657939
• PubChem ID: 71413219

L-Proline, L-prolyl-L-prolyl-L-cysteinyl-L-cysteinyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Proline, L-prolyl-L-prolyl-L-cysteinyl-L-cysteinyl-L-prolyl-
• (2S)-1-[(2S)-1-[(2R)-2-[[(2R)-2-[[(2S)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]-3-sulfanylpropanoyl]amino]-3-sulfanylpropanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carboxylic acid
• DTXSID60832748
• 872883-70-0
• L-Prolyl-L-prolyl-L-cysteinyl-L-cysteinyl-L-prolyl-L-proline

• Inchi： InChI=1S/C26H40N6O7S2/c33-21(16(13-40)28-22(34)18-6-2-10-30(18)23(35)15-5-1-9-27-15)29-17(14-41)24(36)31-11-3-7-19(31)25(37)32-12-4-8-20(32)26(38)39/h15-20,27,40-41H,1-14H2,(H,28,34)(H,29,33)(H,38,39)/t15-,16-,17-,18-,19-,20-/m0/s1
• InChI Key： YJLCYYBJQAAGRS-RABCQHRBSA-N
• SMILES： C1CC(NC1)C(=O)N2CCCC2C(=O)NC(CS)C(=O)NC(CS)C(=O)N3CCCC3C(=O)N4CCCC4C(=O)O

Computed Properties

• Exact Mass: 612.23998998g/mol
• Monoisotopic Mass: 612.23998998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 10
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 171Ų